Cas no 2567502-74-1 (5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid)

• Product Name: 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid
• CAS No: 2567502-74-1
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• MDL: MFCD32879121
• CID: 5670498
• PubChem ID: 165884201
• Update Time: 2025-07-22

5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-dimethoxypyridine-3-carboxylic acid
• EN300-27143504
• Z4623299806
• 2567502-74-1
• 5-Bromo-2,4-dimethoxy-3-pyridinecarboxylic acid
• 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid

• MDL： MFCD32879121
• Inchi： 1S/C8H8BrNO4/c1-13-6-4(9)3-10-7(14-2)5(6)8(11)12/h3H,1-2H3,(H,11,12)
• InChI Key： BYKLRMOKSIFWFW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)=C1OC)OC

Computed Properties

• Exact Mass: 260.96367g/mol
• Monoisotopic Mass: 260.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid

Introduction to 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid (CAS No. 2567502-74-1)

5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid (CAS No. 2567502-74-1) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, which is well-known for its broad spectrum of biological activities and industrial applications. The presence of bromine and methoxy substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid features a pyridine core substituted with a bromine atom at the 5-position and methoxy groups at the 2- and 4-positions. The carboxylic acid functionality at the 3-position further extends its utility as a building block in organic synthesis. This unique arrangement of functional groups makes it an attractive candidate for further derivatization, enabling the development of novel compounds with tailored properties.

In recent years, 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid has been extensively studied for its potential applications in drug discovery. Its pyridine scaffold is a common motif in many bioactive molecules, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid is its role in the synthesis of small molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in developing inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. The methoxy groups enhance lipophilicity and metabolic stability, while the carboxylic acid moiety allows for amide bond formation, a common strategy in drug design to improve binding affinity.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid in the development of neurological disorders treatments. Researchers have explored its derivatives as potential ligands for ion channels and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The brominated pyridine core interacts favorably with biological targets due to its ability to modulate protein-protein interactions and enzyme activity.

The pharmaceutical industry has also leveraged 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid in the creation of antimicrobial agents. The structural features of this compound contribute to its efficacy against bacteria and fungi by interfering with essential metabolic pathways. Additionally, its compatibility with green chemistry principles has led to interest in sustainable synthetic routes that minimize waste and hazardous byproducts.

From a synthetic chemistry perspective, 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid serves as a crucial intermediate in multi-step syntheses. Its reactivity allows chemists to introduce diverse functional groups at strategic positions within the molecule. This flexibility has been exploited to create libraries of compounds for high-throughput screening (HTS), accelerating the discovery process for new therapeutic entities.

The agrochemical sector has not been left behind either; derivatives of 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid have shown promise as pesticides and herbicides due to their ability to disrupt enzymatic processes in pests while maintaining environmental safety. The combination of bromine and methoxy substituents enhances binding affinity to biological targets without posing undue risk to non-target organisms.

In conclusion, 5-Bromo-2,4-dimethoxypyridine-3-carboxylic acid (CAS No. 2567502-74-1) is a multifaceted compound with significant implications across multiple domains of chemical research. Its structural features make it an indispensable tool for synthesizing novel molecules with therapeutic potential. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and industrial innovation is likely to grow even further.